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Compound of Interest
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Cat. No.: B1663609 Get Quote

Introduction

Dioxybenzone (benzophenone-8) is a common ingredient in sunscreens and other personal

care products, acting as a UV filter. Its widespread use has led to its detection in various

environmental compartments, including water, soil, and sediment. As an emerging contaminant

of concern, robust and reliable methods for its extraction and quantification are essential for

environmental monitoring and risk assessment. These application notes provide detailed

protocols for the extraction of dioxybenzone from environmental matrices, tailored for

researchers, scientists, and professionals in drug development and environmental science. The

methodologies described are based on established techniques such as Solid-Phase Extraction

(SPE) for aqueous samples and Microwave-Assisted Extraction (MAE) for solid matrices,

followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation
The following table summarizes the performance of various extraction methods for

dioxybenzone and other benzophenones from different environmental samples. This allows

for a direct comparison of the efficiency and sensitivity of the described protocols.
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Sample
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River

Water

SPE

(C18)

HPLC-

DAD

Benzoph

enones
80 - 86 - - [1][2]

Surface

Water &

Wastewa

ter

SPE

(Strata

C18)

-
Benzoph

enones

81.9 -

96.4
- - [1]

Surface

Water &

Wastewa

ter

SPE

(Strata-

X)

-
Benzoph

enones

74.0 -

82.6
- - [1]

Tap &

Saline

Water

SPE

(Oasis

HLB)

LC-

MS/MS

Dioxyben

zone
74 - 109 1 ng/L - [3]

Seawater
DLLME-

GC-MS
GC-MS

Dioxyben

zone
-

32 - 50

ng/L
- [4]

Surface

Water

SPE

(HLB

Oasis)

GC-MS
Benzoph

enones
91 - 96

0.1 - 1.9

ng/L
- [5]

Sediment MAE GC-MS
Benzoph

enones
80 - 99

0.1 - 1.4

ng/g
- [5]

Soil PLE
LC-

MS/MS

Benzoph

enones

97.0 -

101.0

0.05 -

0.90 ng/g

0.16 -

2.70 ng/g
[6]

Sediment

Ultrasoun

d-

Assisted

- UV filters - - - [7]

LOD: Limit of Detection; LOQ: Limit of Quantification; SPE: Solid-Phase Extraction; MAE:

Microwave-Assisted Extraction; PLE: Pressurized Liquid Extraction; DLLME: Dispersive Liquid-

Liquid Microextraction; HPLC-DAD: High-Performance Liquid Chromatography with Diode-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/1420-3049/28/3/1229
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920342/
https://www.mdpi.com/1420-3049/28/3/1229
https://www.mdpi.com/1420-3049/28/3/1229
https://www.researchgate.net/publication/255751716_Determination_of_seven_commonly_used_organic_UV_filters_in_fresh_and_saline_waters_by_liquid_chromatography-tandem_mass_spectrometry
https://www.researchgate.net/publication/44682634_Determination_of_hydroxylated_benzophenone_UV_filters_in_sea_water_samples_by_dispersive_liquid-liquid_microextraction_followed_by_gas_chromatography-mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/24682231/
https://pubmed.ncbi.nlm.nih.gov/24682231/
https://www.researchgate.net/publication/345761001_Validation_of_an_analysis_method_for_benzophenones_in_a_soil_sample_through_pressurized_liquid_extraction_and_liquid_chromatograph_coupled_to_tandem_mass_spectrometry
https://www.mdpi.com/2673-4672/2/1/4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Array Detection; LC-MS/MS: Liquid Chromatography with Tandem Mass Spectrometry; GC-

MS: Gas Chromatography-Mass Spectrometry.

Experimental Protocols
Protocol 1: Extraction of Dioxybenzone from Water
Samples using Solid-Phase Extraction (SPE)
This protocol details the extraction of dioxybenzone from water samples using Oasis HLB

SPE cartridges, a method that has shown good recoveries for a range of UV filters.[3]

1. Materials and Reagents

Oasis HLB SPE Cartridges (500 mg, 6 mL)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Ultrapure water

Glass fiber filters (0.7 µm)

Sample collection bottles (amber glass)

SPE manifold

Nitrogen evaporator

LC-MS/MS system

2. Sample Collection and Preservation

Collect water samples in pre-cleaned amber glass bottles to prevent photodegradation of the

analyte.

Transport samples to the laboratory on ice.
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Samples should be stored at 4°C and extracted within 24-48 hours of collection.[8]

Filter water samples through a 0.7 µm glass fiber filter to remove suspended solids.

3. SPE Cartridge Conditioning

Place the Oasis HLB cartridges on the SPE manifold.

Wash the cartridges with 5 mL of methanol.

Equilibrate the cartridges with 5 mL of ultrapure water adjusted to pH 2 with formic acid.[3]

Do not allow the cartridges to go dry.

4. Sample Loading

Adjust the pH of the collected water sample to 2 with formic acid.[3]

Load 100-200 mL of the acidified water sample onto the conditioned SPE cartridge at a flow

rate of approximately 5 mL/min.[1]

5. Cartridge Washing

After loading the entire sample, wash the cartridge with 5 mL of ultrapure water to remove

any interfering substances.

Dry the cartridge under vacuum for 10-15 minutes.

6. Elution

Elute the retained dioxybenzone from the cartridge with two 5 mL aliquots of methanol.

Collect the eluate in a clean collection tube.

7. Extract Concentration and Reconstitution

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of methanol or the initial mobile phase of the LC-MS/MS

analysis.
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Vortex the sample to ensure complete dissolution.

Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Extraction of Dioxybenzone from Soil and
Sediment Samples using Microwave-Assisted Extraction
(MAE)
This protocol is designed for the efficient extraction of dioxybenzone from solid environmental

matrices like soil and sediment.[5]

1. Materials and Reagents

Dichloromethane (DCM, HPLC grade)

Methanol (MeOH, HPLC grade)

Microwave extraction system and vessels

Centrifuge and centrifuge tubes

Syringe filters (0.22 µm, PTFE)

Nitrogen evaporator

LC-MS/MS system

2. Sample Preparation

Air-dry the soil or sediment samples to a constant weight.

Homogenize the dried sample by grinding with a mortar and pestle.[7]

Sieve the sample to obtain a uniform particle size.

3. Microwave-Assisted Extraction
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Weigh approximately 2 grams of the homogenized sample into a microwave extraction

vessel.

Add 20 mL of a dichloromethane:methanol (8:2 v/v) extraction solvent mixture.[7]

Seal the vessel and place it in the microwave extraction system.

Set the extraction program: ramp to 150°C over 10 minutes and hold for 30 minutes.[5]

Allow the vessels to cool to room temperature.

4. Extract Filtration and Cleanup

Decant the supernatant into a clean centrifuge tube.

Centrifuge the extract at 4000 rpm for 10 minutes to pellet any remaining solid particles.

Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean collection tube.

5. Extract Concentration and Reconstitution

Evaporate the filtered extract to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of methanol or the initial mobile phase for LC-MS/MS

analysis.

Vortex the sample to ensure complete dissolution.

Transfer the final extract to an autosampler vial for LC-MS/MS analysis.
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Caption: Workflow for Dioxybenzone Extraction from Water using SPE.
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Logical Relationship Diagram
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Caption: Overall Logical Workflow for Environmental Sample Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1663609#dioxybenzone-extraction-from-
environmental-samples-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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